O-Desmethylerlotinib-d4
Description
Stable isotope labeled (deuterated) internal standard for Erlotinib metabolite
Scientific Research Applications
Enhanced Anticancer Therapy
O-Desmethylerlotinib-d4 has been utilized in developing targeted photodynamic therapy (PDT) for cancer treatment. A study introduced a small-molecule-targeted drug erlotinib into the singlet-oxygen chemical source endoperoxide to achieve an EGFR-targeted PDT-mimetic sensitizer for enhanced anticancer efficacy. This approach demonstrated precise delivery of the singlet-oxygen chemical source to EFGR-overexpressing tumor cells and tissues, offering a potential breakthrough in targeted PDT for more efficient cancer treatment (Chen et al., 2019).
Genomic Effects and Disease Associations
Another area of research involves the investigation of genomic alterations and disease associations linked to diethylstilbestrol (DES), a related compound. Studies have explored how DES exposure can lead to changes in gene expression and potential health implications. For example, research on diethylstilbestrol exposure showed that it can induce epigenetic changes and potentially contribute to long-term health effects, including cancer risk (Titus-Ernstoff et al., 2001).
Drug Metabolism and Pharmacokinetics
Research has also focused on the metabolism and pharmacokinetics of erlotinib and its metabolites, including O-Desmethylerlotinib. Studies investigated how genetic polymorphisms in drug transporters and metabolizing enzymes influence the efficacy and toxicity of erlotinib treatment (Arbitrio et al., 2015). Additionally, the erlotinib/O-desmethyl-erlotinib metabolic ratio was examined as a potential predictive factor for the severity of erlotinib-mediated skin rash in cancer patients (Steffens et al., 2016).
Impact on Reproductive Health
Investigations into the impact of related compounds like diethylstilbestrol on reproductive health have been significant. Studies have demonstrated that DES can alter gene expression in the reproductive system, affecting developmental programming and potentially leading to reproductive anomalies (Bromer et al., 2009).
properties
Molecular Formula |
C21H17D4N3O4 |
|---|---|
Molecular Weight |
383.43 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
